Cas no 873055-90-4 (4-(Trifluoromethoxy)benzene-1,3-diamine)

4-(Trifluoromethoxy)benzene-1,3-diamine is a fluorinated aromatic diamine compound characterized by the presence of a trifluoromethoxy (–OCF₃) group and two amine (–NH₂) substituents on a benzene ring. This structure imparts unique chemical properties, including enhanced electron-withdrawing effects and improved thermal stability compared to non-fluorinated analogs. The compound is particularly valuable in the synthesis of high-performance polymers, such as polyimides and epoxy resins, where it contributes to increased solubility, oxidative resistance, and mechanical strength. Its reactivity as a diamine makes it a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material applications. The trifluoromethoxy group further enhances lipophilicity, making it useful in bioactive molecule design.
4-(Trifluoromethoxy)benzene-1,3-diamine structure
873055-90-4 structure
Product Name:4-(Trifluoromethoxy)benzene-1,3-diamine
CAS No:873055-90-4
MF:C7H7F3N2O
MW:192.138491868973
CID:1029355
PubChem ID:24902286
Update Time:2025-06-07

4-(Trifluoromethoxy)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethoxy)benzene-1,3-diamine
    • 1,3-Diamino-4-(trifluoromethoxy)benzene
    • 4-Trifluoromethoxy-benzene-1,3-diamine
    • PC6792
    • SCHEMBL398001
    • CS-0084876
    • A862683
    • 873055-90-4
    • DTXSID60647894
    • AKOS006343073
    • MFCD04972990
    • FT-0692351
    • PS-10948
    • 1,3-DIAMINE-4-TRIFLUOROMETHOXYBENZENE
    • DB-294890
    • MDL： MFCD04972990
    • Inchi： 1S/C7H7F3N2O/c8-7(9,10)13-6-2-1-4(11)3-5(6)12/h1-3H,11-12H2
    • InChI Key： BAFWFBOAYMQWHR-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC(=CC=1N)N)(F)F

Computed Properties

  • Exact Mass: 192.05100
  • Monoisotopic Mass: 192.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 252.6±35.0 °C at 760 mmHg
  • Flash Point: 106.6±25.9 °C
  • PSA: 61.27000
  • LogP: 2.91200
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-(Trifluoromethoxy)benzene-1,3-diamine Security Information

4-(Trifluoromethoxy)benzene-1,3-diamine Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(Trifluoromethoxy)benzene-1,3-diamine Pricemore >>

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1PlusChem
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A2B Chem LLC
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Ambeed
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abcr
AB148358-1g
4-(Trifluoromethoxy)benzene-1,3-diamine, 97%; .
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